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Cat. No.: B12296719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the fundamental photophysical properties

of the near-infrared (NIR-II) fluorophore, FD-1080. The information is tailored for researchers

and professionals in drug development and related scientific fields, with a focus on quantitative

data, experimental methodologies, and logical workflows.

Introduction to FD-1080
FD-1080 is a small-molecule heptamethine cyanine dye designed for fluorescence imaging in

the second near-infrared (NIR-II) window.[1][2][3] Its chemical structure is engineered to have

both excitation and emission wavelengths beyond 1000 nm, which allows for deep-tissue

imaging with reduced photon scattering and minimal tissue autofluorescence, leading to a high

signal-to-background ratio.[1][4] The introduction of sulphonic acid groups enhances its water

solubility, a critical factor for biological applications.[2][3]

Quantitative Photophysical Data
The core photophysical parameters of FD-1080 are summarized in the table below. These

values are essential for understanding the performance of FD-1080 in various experimental

settings.
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Photophysical
Property

Value Solvent/Conditions Reference

Absorption Maximum

(λabs)
~1046 nm Deionized Water [2][5]

Emission Maximum

(λem)
~1080 nm Deionized Water [2][5]

Excitation Wavelength

for Emission
1064 nm Not Applicable [2]

Quantum Yield (Φ) 0.31% Ethanol [1]

Quantum Yield (Φ) 5.94%
Fetal Bovine Serum

(FBS)
[1][5]

Molar Extinction

Coefficient (ε)
Not explicitly reported

Fluorescence Lifetime

(τ)
Not explicitly reported

Note: While the molar extinction coefficient and fluorescence lifetime are crucial photophysical

parameters, specific quantitative values for FD-1080 were not available in the reviewed

literature.

Experimental Protocols
The characterization of the photophysical properties of FD-1080 involves several standard

spectroscopic techniques. Below are detailed methodologies for these key experiments.

Measurement of Absorption and Emission Spectra
Objective: To determine the wavelengths of maximum absorbance and fluorescence emission.

Methodology:

Sample Preparation: Prepare a dilute solution of FD-1080 in the solvent of interest (e.g.,

deionized water, ethanol, or phosphate-buffered saline - PBS). A typical concentration for

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.researchgate.net/figure/a-Synthetic-route-of-FD-1080-b-Absorbance-and-fluorescent-emission-spectra-of_fig1_323496041
https://www.researchgate.net/figure/a-Synthetic-route-of-FD-1080-b-Absorbance-and-fluorescent-emission-spectra-of_fig3_351186827
https://www.researchgate.net/figure/a-Synthetic-route-of-FD-1080-b-Absorbance-and-fluorescent-emission-spectra-of_fig1_323496041
https://www.researchgate.net/figure/a-Synthetic-route-of-FD-1080-b-Absorbance-and-fluorescent-emission-spectra-of_fig3_351186827
https://www.researchgate.net/figure/a-Synthetic-route-of-FD-1080-b-Absorbance-and-fluorescent-emission-spectra-of_fig1_323496041
https://pubmed.ncbi.nlm.nih.gov/29493057/
https://pubmed.ncbi.nlm.nih.gov/29493057/
https://www.researchgate.net/figure/a-Synthetic-route-of-FD-1080-b-Absorbance-and-fluorescent-emission-spectra-of_fig3_351186827
https://www.benchchem.com/product/b12296719?utm_src=pdf-body
https://www.benchchem.com/product/b12296719?utm_src=pdf-body
https://www.benchchem.com/product/b12296719?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12296719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


absorbance measurement is in the micromolar range (e.g., 50 µM).[2]

Instrumentation: Use a UV-Vis-NIR spectrophotometer for absorbance measurements and a

spectrofluorometer equipped with a NIR-sensitive detector for emission measurements.

Absorbance Spectrum Acquisition:

Record a baseline spectrum with the solvent-filled cuvette.

Measure the absorbance spectrum of the FD-1080 solution over a relevant wavelength

range (e.g., 700-1200 nm).

The wavelength at which the highest absorbance is recorded is the absorption maximum

(λabs).

Emission Spectrum Acquisition:

Excite the FD-1080 solution at its absorption maximum or a suitable laser line (e.g., 1064

nm).[2]

Scan the emission spectrum over a wavelength range longer than the excitation

wavelength (e.g., 1050-1400 nm).

The wavelength with the highest fluorescence intensity is the emission maximum (λem).

Determination of Fluorescence Quantum Yield
Objective: To quantify the efficiency of the fluorescence process.

Methodology:

The relative method, using a standard dye with a known quantum yield, is commonly

employed.

Selection of a Standard: Choose a reference dye with absorption and emission properties in

a similar spectral region to FD-1080. For the NIR-II region, a dye like IR-260 is a suitable

standard.
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Preparation of Solutions: Prepare a series of dilutions of both the FD-1080 sample and the

reference standard in the same solvent. The absorbance of these solutions at the excitation

wavelength should be kept low (typically below 0.1) to avoid inner filter effects.

Absorbance and Emission Measurements:

Measure the absorbance of each solution at the chosen excitation wavelength.

Record the fluorescence emission spectrum for each solution, ensuring identical

instrument settings (e.g., excitation wavelength, slit widths) for both the sample and the

standard.

Data Analysis:

Integrate the area under the fluorescence emission curves for both the sample and the

standard.

Plot the integrated fluorescence intensity versus absorbance for both the sample and the

standard. The slopes of the resulting linear fits are proportional to the quantum yield.

Calculate the quantum yield of FD-1080 (Φsample) using the following equation:

Φsample = Φstd * (msample / mstd) * (ηsample2 / ηstd2)

where:

Φstd is the quantum yield of the standard.

msample and mstd are the slopes of the integrated fluorescence intensity versus

absorbance plots for the sample and standard, respectively.

ηsample and ηstd are the refractive indices of the sample and standard solutions (if

different).

Experimental and Logical Workflows
The following diagrams illustrate the logical flow of characterizing the photophysical properties

of FD-1080.
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Sample Preparation

Absorbance Measurement Emission Measurement

Prepare FD-1080 Solution
(e.g., in Deionized Water)

UV-Vis-NIR Spectrophotometer Spectrofluorometer (NIR detector)

Acquire Absorbance Spectrum

Determine λ_abs

Acquire Emission Spectrum
(Excitation at λ_abs or 1064 nm)

Determine λ_em

Click to download full resolution via product page

Workflow for Absorbance and Emission Spectra Measurement.
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Solution Preparation

Spectroscopic Measurements

Data Analysis

Prepare Serial Dilutions of FD-1080

Measure Absorbance at Excitation λ Measure Integrated Emission Intensity

Prepare Serial Dilutions of Standard Dye

Plot Integrated Emission vs. Absorbance

Determine Slopes of Linear Fits

Calculate Quantum Yield

Click to download full resolution via product page

Workflow for Relative Quantum Yield Determination.

Conclusion
FD-1080 is a promising fluorophore for deep-tissue in vivo imaging due to its favorable

photophysical properties in the NIR-II window. Its enhanced quantum yield in the presence of

serum proteins further highlights its potential for biological applications. The experimental

protocols and workflows detailed in this guide provide a solid foundation for researchers to

characterize FD-1080 and similar NIR-II dyes, enabling the advancement of preclinical and

potentially clinical imaging modalities. Further characterization of its molar extinction coefficient

and fluorescence lifetime would provide a more complete understanding of its photophysical

behavior.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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